Cas no 70660-08-1 (Ethanethioic acid, S-[(diethoxyphosphinyl)methyl] ester)

• Product Name: Ethanethioic acid, S-[(diethoxyphosphinyl)methyl] ester
• CAS No: 70660-08-1
• MF: C₇H₁₅O₄PS
• MW: 226.230362176895
• CID: 546888
• PubChem ID: 12536443
• Update Time: 2025-04-19

Ethanethioic acid, S-[(diethoxyphosphinyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-[(diethoxyphosphinyl)methyl] ester
• S-(diethoxyphosphorylmethyl) ethanethioate
• S-[(Diethoxyphosphoryl)methyl] ethanethioate
• S-(diethoxyphosphorylmethyl) thioacetate
• SCHEMBL7972024
• 70660-08-1
• RTKWVANUNCTDGV-UHFFFAOYSA-N
• diethyl acetylthiomethylphosphonate
• DTXSID70501675

• Inchi： 1S/C7H15O4PS/c1-4-10-12(9,11-5-2)6-13-7(3)8/h4-6H2,1-3H3
• InChI Key： RTKWVANUNCTDGV-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 226.04295
• Monoisotopic Mass: 226.04286713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• PSA: 52.6
• LogP: 2.48970